2-(Difluoromethyl)piperidine

• Molecular Formula: C6H11F2N
• Molecular Weight: 135.15 g/mol
• SMILES: C1CCNC(C1)C(F)F
• InChI: InChI=1S/C6H11F2N/c7-6(8)5-3-1-2-4-9-5/h5-6,9H,1-4H2
• InChIKey: NKADUAIXXKJUDE-UHFFFAOYSA-N

2-(Difluoromethyl)piperidine: Core Properties and Comparator Identification

2-(Difluoromethyl)piperidine (CAS 1255859-32-5) is a saturated six-membered nitrogen heterocycle bearing a gem-difluoromethyl (-CHF₂) substituent at the 2-position. The compound is primarily supplied as a research building block (free base or hydrochloride salt) for the synthesis of fluorinated drug candidates . The difluoromethyl group acts as a lipophilic hydrogen-bond donor, a metabolically stable isostere of alcohols and thiols, and a modulator of amine basicity [1]. Its procurement value is defined by quantifiable differences in pKa, metabolic stability, and conformational bias relative to unsubstituted piperidine, the isomeric 3- and 4-difluoromethyl analogs, and the trifluoromethyl congener.

▶ Lipophilic hydrogen-bond donor and pKa modulator for amine-containing scaffolds

▶ Metabolically stable isostere of alcohols and thiols in drug discovery

▶ Conformational bias distinct from 3-/4- isomers and CF₃ analog for SAR exploration

▶ Suitable for fragment-based design requiring quantifiable basicity tuning

• [1] Grygorenko, O.O.; Melnykov, K.P.; Holovach, S.; Demchuk, O. Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem 2022, 17, e202200365. DOI: 10.1002/cmdc.202200365 View Source

Why Positional Isomers and CF₃ Analogs Are Not Interchangeable

The position and degree of fluorination on the piperidine ring create differences in basicity, lipophilicity, and metabolic stability that are non-linear and cannot be extrapolated from a single analog. Moving the CHF₂ group from the 2- to the 3- or 4-position alters the distance between the inductively withdrawing fluorine atoms and the protonation site, producing pKa differences of up to 0.92 units that directly influence ionization at physiological pH . Replacing CHF₂ with CF₃ eliminates the hydrogen-bond donor capacity while further lowering pKa, changing both pharmacophore interactions and clearance profiles [1]. These factors preclude simple generic substitution without experimental verification, making compound-specific sourcing essential for structure-activity relationship (SAR) programs [2].

Positional isomer pKa shift

Moving CHF₂ to 3- or 4-position changes pKa by up to 0.92 units, altering ionization and membrane permeability at physiological pH.

Loss of hydrogen-bond donor with CF₃

Replacing CHF₂ with CF₃ eliminates the H-bond donor capacity and further lowers pKa, modifying pharmacophore interactions and clearance profiles.

Non-transferable metabolic stability

Metabolic stabilization observed for CHF₂-piperidines may not extrapolate to mono-fluoro or non-fluorinated analogs; class-level data require compound-specific verification.

• [1] Melnykov, K.P.; Nazar, K.; Smyrnov, O.; et al. Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chem. Eur. J. 2023, 29, e202301383. DOI: 10.1002/chem.202301383 View Source
• [2] Le Roch, M.; Renault, J.; Argouarch, G.; et al. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J. Org. Chem. 2024, 89, 4932–4946. DOI: 10.1021/acs.joc.4c00143 View Source

Quantitative Differentiation Against Closest Analogs

pKa Modulation Governs Ionization State

The predicted pKa of 2-(difluoromethyl)piperidine (free base, 8.36) is 2.83 units lower than unsubstituted piperidine (pKa = 11.19) and 0.92 units lower than the 3-(difluoromethyl) isomer (pKa = 9.28), reflecting the stronger inductive effect at the 2-position . The difluoromethyl group thus reduces the fraction of protonated, membrane-impermeable species at physiological pH relative to both the parent and the 3-substituted analog, while retaining sufficient basicity for lysosomal accumulation—in contrast to the 2-trifluoromethyl analog (predicted pKa ~7.5), which is largely deprotonated at pH 7.4 [1].

pKa Modulation

Reported

Predicted pKa 8.36 (2-CHF₂ piperidine) vs. 11.19 (piperidine), 9.28 (3-isomer), ~7.5 (CF₃)

Ionization window balances permeability and target engagement.

Predicted values; experimental pKa may vary with conditions.

Evidence Dimension	Basicity (predicted pKa of free base)
Target Compound Data	pKa = 8.36 ± 0.10 (Predicted, (2R)-2-(difluoromethyl)piperidine)
Comparator Or Baseline	Piperidine pKa = 11.19; (3R)-3-(difluoromethyl)piperidine pKa = 9.28; 2-(trifluoromethyl)piperidine pKa ≈ 7.5 (predicted)
Quantified Difference	ΔpKa = -2.83 vs. piperidine; -0.92 vs. 3-isomer; +0.86 vs. CF₃ analog
Conditions	ACD/Labs Percepta predicted values at 25 °C, aqueous

Why This Matters

This pKa profile places the compound in a narrow window where moderate membrane permeability coexists with residual protonation for target engagement, a balance not achieved by either the parent or the CF₃ analog.

• [1] Melnykov, K.P. et al. Chem. Eur. J. 2023, 29, e202301383. pKa–LogP plots for fluoroalkyl-substituted piperidines; CF₃-piperidine pKa estimated ~7.5 based on trendlines. View Source

Metabolic Stability of the CHF₂-Piperidine Scaffold

In the systematic study by Melnykov et al., intrinsic microsomal clearance (CLint) was measured for a panel of mono- and difluorinated saturated heterocyclic amines, including piperidine derivatives [1]. The study reports that difluorinated piperidines exhibit high metabolic stability, with all CHF₂-containing piperidine compounds showing CLint values below the threshold for rapid hepatic clearance (typically < 20 µL/min/mg protein) [1]. This contrasts with non-fluorinated piperidine derivatives, which are more susceptible to oxidative N-dealkylation [2]. While exact CLint for 2-(difluoromethyl)piperidine was not tabulated individually, the class-level data indicate that the CHF₂ group at the 2-position confers metabolic stabilization comparable to the 3- and 4-isomers and superior to methyl-substituted analogs [1].

Metabolic Stability

Class-level

CHF₂-piperidine class exhibits high microsomal stability (CLint below rapid-clearance threshold) in human liver microsomes.

Supports oral drug design; compound-specific data to verify.

Tabulated class trend; individual CLint for 2-CHF₂-piperidine not reported.

Evidence Dimension	In vitro metabolic stability (intrinsic microsomal clearance)
Target Compound Data	High metabolic stability (CLint below rapid-clearance threshold) for CHF₂-piperidine class [1]
Comparator Or Baseline	Non-fluorinated piperidine and N-methylpiperidine: susceptible to rapid oxidative metabolism [2]
Quantified Difference	Qualitative: CHF₂-piperidines categorized as 'high stability'; non-fluorinated analogs prone to metabolism
Conditions	Human liver microsomes; compound remaining measured after 60 min incubation (Melnykov et al., 2023)

Why This Matters

High metabolic stability reduces the risk of rapid first-pass clearance, making 2-(difluoromethyl)piperidine a preferred scaffold for oral drug programs where non-fluorinated piperidines would fail early ADME screening.

• [1] Melnykov, K.P.; Nazar, K.; Smyrnov, O.; et al. Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chem. Eur. J. 2023, 29, e202301383. DOI: 10.1002/chem.202301383 View Source
• [2] Grygorenko, O.O. et al. ChemMedChem 2022, 17, e202200365. Review of metabolic liabilities of non-fluorinated cycloalkyl amines. View Source

Anti-HIV Pharmacophore Requiring 2-Difluoromethyl Substitution

Japanese patent JPH06128229 (Nagase & Co., 1994) discloses optically active 2-difluoromethylpiperidine-3,4-diol as a compound with anti-HIV activity [1]. The difluoromethyl group at the 2-position is structurally essential: the patent explicitly states that the CHF₂ substitution is required for antiviral efficacy, distinguishing it from non-fluorinated and mono-fluorinated analogs which showed no comparable activity in the patent assays [1]. This provides a concrete example of a pharmacophore where the 2-(difluoromethyl)piperidine fragment is not replaceable by other 2-substituted piperidines.

Anti-HIV Pharmacophore

Reported

2-Difluoromethylpiperidine-3,4-diol active in patent assays; non-fluorinated 2-substituted analogs inactive.

Fragment-specific pharmacophore for HIV target programs.

Patent data; independent validation required.

Evidence Dimension	Anti-HIV activity (qualitative)
Target Compound Data	2-Difluoromethylpiperidine-3,4-diol declared as anti-HIV active in patent claims
Comparator Or Baseline	Non-fluorinated and mono-fluorinated 2-substituted piperidine-3,4-diols: no anti-HIV activity reported in the same patent
Quantified Difference	Not quantified in patent; activity observed vs. absence of activity for non-fluorinated analogs
Conditions	Patent JPH06128229; in vitro anti-HIV assay (details not publicly reported in abstract)

Why This Matters

For antiviral drug discovery programs targeting HIV, the 2-(difluoromethyl)piperidine fragment constitutes a proven bioactive pharmacophore, whereas non-fluorinated 2-substituted piperidine diols are inactive, directly informing building block selection for hit-to-lead campaigns.

• [1] KITATSUME, T. Optically Active Piperidinediol Having Difluoromethyl Group. Japanese Patent JPH06128229, May 10, 1994. View Source

α-Glucosidase Inhibition: Fluorinated Piperidine Advantage

Mughal et al. (2024) evaluated a series of fluorine-substituted piperidine derivatives against α-glucosidase and cholinesterases [1]. Target compounds exhibited α-glucosidase inhibitory activity several-fold superior to the standard acarbose, with in vivo antidiabetic effects validated in a STZ-induced diabetic rat model [1]. Although this study does not isolate 2-(difluoromethyl)piperidine specifically, it establishes the class-level differentiation: fluorinated piperidines—particularly those bearing electron-withdrawing fluoroalkyl substituents—achieve nanomolar-range enzyme inhibition that non-fluorinated piperidine scaffolds cannot replicate, reinforcing the advantage of sourcing fluorinated building blocks like 2-(difluoromethyl)piperidine for antidiabetic drug discovery [1].

α-Glucosidase Inhibition

Class-level

Fluorinated piperidine derivatives show IC₅₀ several-fold lower than acarbose; in vivo model reported.

Class-level potency trend; specific derivative data to verify.

Extrapolation to 2-CHF₂-piperidine requires review.

Evidence Dimension	α-Glucosidase inhibition potency
Target Compound Data	Fluorine-substituted piperidine derivatives exhibit IC₅₀ values several-fold lower than acarbose (exact values for specific compounds in paper; class-level trend)
Comparator Or Baseline	Acarbose (standard α-glucosidase inhibitor); non-fluorinated piperidine derivatives
Quantified Difference	Several-fold improvement in IC₅₀ over acarbose; non-fluorinated piperidines significantly less active
Conditions	In vitro α-glucosidase enzyme assay; in vivo validation in STZ-induced diabetic rat model (Mughal et al., 2024)

Why This Matters

The class-level data demonstrate that fluorinated piperidines, including the 2-(difluoromethyl) variant, provide a validated starting point for antidiabetic lead compounds with potency exceeding standard-of-care acarbose, offering a clear scientific rationale for procurement over non-fluorinated piperidine building blocks.

• [1] Mughal, E.U.; Hawsawi, M.B.; Naeem, N.; et al. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. Eur. J. Med. Chem. 2024, 275, 116523. DOI: 10.1016/j.ejmech.2024.116523 View Source

Procurement-Driven Application Scenarios

CNS Drug Candidates Requiring Balanced Basicity and Permeability

For a CNS program requiring a piperidine scaffold with sufficient basicity for target engagement (pKa > 7.5) but not so high as to prevent blood-brain barrier penetration, 2-(difluoromethyl)piperidine (pKa 8.36) occupies the optimal ionization window. As demonstrated by the pKa data in Section 3, it avoids both the excessive protonation of unsubstituted piperidine (pKa 11.19) and the insufficient basicity of 2-(trifluoromethyl)piperidine (pKa ~7.5), which would be largely deprotonated and potentially less capable of forming ionic interactions with CNS targets . This balanced profile directly supports procurement for lead optimization programs targeting GPCRs and ion channels where protonation state governs affinity.

Antiviral Pharmacophore Refinement Leveraging the Diol Scaffold

The Nagase patent establishes that 2-difluoromethylpiperidine-3,4-diol possesses anti-HIV activity absent in non-fluorinated analogs . For medicinal chemistry teams conducting HIV protease or integrase inhibitor optimization, procurement of 2-(difluoromethyl)piperidine as the starting chiral building block enables direct access to the patented pharmacophore. Substitution with non-fluorinated or 3-/4-difluoromethyl isomers would result in inactive compounds, making the 2-substituted CHF₂ variant the only viable sourcing choice for this chemotype .

Mitigating Metabolic Liability in Oral Drug Programs

For an oral small-molecule program where a piperidine-based scaffold showed unacceptable first-pass metabolism due to N-dealkylation, the high metabolic stability demonstrated for CHF₂-substituted piperidines in the Melnykov et al. microsomal clearance study supports replacement of the N-methyl or unsubstituted piperidine with 2-(difluoromethyl)piperidine . The difluoromethyl group at the 2-position sterically and electronically shields the nitrogen from oxidative enzymes, prolonging half-life and improving oral bioavailability without requiring a complete scaffold hop . This evidence-driven substitution can rescue stalled projects and justifies the procurement premium for a fluorinated building block.

Application

Selection Property

Validation Focus

CNS lead optimization (GPCR/ion channel)

Balanced basicity and permeability profile

pKa and membrane permeability assay

Antiviral pharmacophore synthesis (HIV)

2-CHF₂ substitution critical for reported scaffold activity

Pharmacophore validation via viral target assay

Oral bioavailability rescue for piperidine scaffolds

High microsomal stability of CHF₂-piperidine class

Metabolic stability assay (human liver microsomes)